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molecular formula C11H13BrN4O B8448133 5-Bromo-3-(1,2-dimethyl-1H-imidazol-4-ylamino)-1-methylpyridin-2(1H)-one

5-Bromo-3-(1,2-dimethyl-1H-imidazol-4-ylamino)-1-methylpyridin-2(1H)-one

Cat. No. B8448133
M. Wt: 297.15 g/mol
InChI Key: BYDSCSSXYMDJPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09238655B2

Procedure details

A 100-mL single-neck round-bottomed flask equipped with a magnetic stirrer and a reflux condenser was charged with 337c (400 mg, 3.60 mmol), 3,5-dibromo-1-methylpyridin-2(1H)-one (960 mg, 3.60 mmol), XantPhos (240 mg, 0.40 mmol), tris(dibenzylideneacetone)dipalladium(0) (360 mg, 0.40 mmol), Cs2CO3 (4.69 g, 14.4 mmol), and 1,4-dioxane (20 mL). After three cycles of vacuum/nitrogen flush, the mixture was heated at 90° C. for 2.5 h. It was then cooled to room temperature and filtered. The filtrate was concentrated under reduced pressure and the resulting residue was purified by silica-gel column chromatography eluting with dichloromethane/methanol (30:1 to 20:1) to afford 337d as a pale yellow solid (350 mg, 33%). MS-ESI: [M+H]+ 297.1.
Name
337c
Quantity
400 mg
Type
reactant
Reaction Step One
Name
3,5-dibromo-1-methylpyridin-2(1H)-one
Quantity
960 mg
Type
reactant
Reaction Step One
Name
XantPhos
Quantity
240 mg
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
4.69 g
Type
reactant
Reaction Step One
Name
tris(dibenzylideneacetone)dipalladium(0)
Quantity
360 mg
Type
catalyst
Reaction Step One
Name
1,4-dioxane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
337d
Yield
33%

Identifiers

REACTION_CXSMILES
Cl.[CH3:2][N:3]1[CH:7]=[C:6]([NH2:8])[N:5]=[C:4]1[CH3:9].Br[C:11]1[C:12](=[O:19])[N:13]([CH3:18])[CH:14]=[C:15]([Br:17])[CH:16]=1.CC1(C)C2C(=C(P(C3C=CC=CC=3)C3C=CC=CC=3)C=CC=2)OC2C(P(C3C=CC=CC=3)C3C=CC=CC=3)=CC=CC1=2.C([O-])([O-])=O.[Cs+].[Cs+]>C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd].O1CCOCC1>[Br:17][C:15]1[CH:16]=[C:11]([NH:8][C:6]2[N:5]=[C:4]([CH3:9])[N:3]([CH3:2])[CH:7]=2)[C:12](=[O:19])[N:13]([CH3:18])[CH:14]=1 |f:0.1,4.5.6,7.8.9.10.11|

Inputs

Step One
Name
337c
Quantity
400 mg
Type
reactant
Smiles
Cl.CN1C(=NC(=C1)N)C
Name
3,5-dibromo-1-methylpyridin-2(1H)-one
Quantity
960 mg
Type
reactant
Smiles
BrC=1C(N(C=C(C1)Br)C)=O
Name
XantPhos
Quantity
240 mg
Type
reactant
Smiles
CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)P(C6=CC=CC=C6)C7=CC=CC=C7)C
Name
Cs2CO3
Quantity
4.69 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
Name
tris(dibenzylideneacetone)dipalladium(0)
Quantity
360 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
Name
1,4-dioxane
Quantity
20 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A 100-mL single-neck round-bottomed flask equipped with a magnetic stirrer and a reflux condenser
CUSTOM
Type
CUSTOM
Details
After three cycles of vacuum/nitrogen flush
TEMPERATURE
Type
TEMPERATURE
Details
It was then cooled to room temperature
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resulting residue was purified by silica-gel column chromatography
WASH
Type
WASH
Details
eluting with dichloromethane/methanol (30:1 to 20:1)

Outcomes

Product
Name
337d
Type
product
Smiles
BrC=1C=C(C(N(C1)C)=O)NC=1N=C(N(C1)C)C
Measurements
Type Value Analysis
AMOUNT: MASS 350 mg
YIELD: PERCENTYIELD 33%
YIELD: CALCULATEDPERCENTYIELD 32.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.